Cas no 1956385-52-6 (4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE)

• Product Name: 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE
• CAS No: 1956385-52-6
• MF: C₁₄H₁₀ClF₃N₂O
• MW: 314.690212726593
• CID: 5153333
• Update Time: 2025-05-23

4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE

• Inchi： 1S/C14H10ClF3N2O/c15-12-10-7-21-6-5-11(10)19-13(20-12)8-1-3-9(4-2-8)14(16,17)18/h1-4H,5-7H2
• InChI Key： JMSSQJRWHCMVKU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)=NC(Cl)=C2COCCC2=N1

Additional information on 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE

Introduction to 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE (CAS No. 1956385-52-6)

4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyranopyrimidine class, which is a privileged scaffold in drug discovery, particularly for developing novel therapeutic agents. The presence of both chloro and trifluoromethyl substituents in its molecular structure enhances its potential as a key intermediate in synthesizing biologically active molecules.

The chemical structure of 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE features a fused pyranopyrimidine ring system, which is a core motif found in numerous pharmacologically relevant compounds. The chloro group at the 4-position and the trifluoromethylphenyl moiety at the 2-position contribute to its reactivity and interaction with biological targets. These substituents are strategically positioned to influence the electronic properties of the molecule, making it a versatile building block for medicinal chemists.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE. These methods often involve multi-step reactions that leverage transition metal catalysis and novel ligand systems to improve yield and purity. The ability to synthesize this compound with high fidelity is crucial for its application in drug development pipelines.

In the realm of medicinal chemistry, pyranopyrimidine derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural features of 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE make it an attractive candidate for further exploration as a lead compound or intermediate in the synthesis of novel drugs.

One of the most compelling aspects of this compound is its potential to act as a scaffold for designing molecules with enhanced binding affinity and selectivity. The trifluoromethyl group, in particular, is known for its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability. By incorporating this group into the pyranopyrimidine core, researchers can fine-tune the physicochemical properties of their drug candidates to optimize their efficacy and reduce off-target effects.

Current research in this area is focused on exploring the biological activity of derivatives of 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE. Studies have demonstrated that modifications at various positions within the molecule can lead to significant changes in biological potency and selectivity. For instance, replacing the chloro group with other functional groups or introducing additional substituents at different positions can alter the interaction profile with biological targets.

The synthesis of analogs of 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE has been facilitated by advances in computational chemistry and high-throughput screening techniques. These tools allow researchers to rapidly evaluate large libraries of compounds and identify promising candidates for further optimization. The integration of machine learning algorithms into drug discovery processes has also accelerated the identification of novel molecular structures with potential therapeutic value.

Another area of interest is the exploration of pyranopyrimidine derivatives as kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and dysregulation of their activity is associated with numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments for conditions such as cancer and inflammatory disorders. The structural flexibility of 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE makes it an ideal candidate for generating kinase inhibitors with high specificity and potency.

In conclusion, 4-CHLORO-2-(4-(TRIFLUOROMETHYL)PHENYL)-7,8-DIHYDRO-5H-PYRANO[4,3-D]PYRIMIDINE (CAS No. 1956385-52-6) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its role as a versatile intermediate and lead compound continues to be explored through innovative synthetic methodologies and interdisciplinary approaches involving medicinal chemistry, computational biology, and bioinformatics.